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Compound of Interest

Compound Name: Aldicarb-d3 Sulfone

Cat. No.: B1146951

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb-d3 Sulfone is the deuterated form of Aldicarb sulfone, a major metabolite of the
carbamate pesticide Aldicarb. Due to its role as a cholinesterase inhibitor and its presence as a
residue in agricultural products, Aldicarb-d3 Sulfone serves as a critical internal standard for
analytical and research applications, particularly in mass spectrometry-based methods. This
guide provides an in-depth overview of its chemical properties, relevant experimental protocols,
and biological pathways.

Chemical and Physical Properties

The chemical and physical properties of Aldicarb-d3 Sulfone are summarized in the table
below. Data for the non-deuterated form, Aldicarb Sulfone, is also provided for comparison, as
the isotopic labeling has a minimal effect on most physical properties other than molecular

weight.
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Property

Aldicarb-d3 Sulfone

Aldicarb Sulfone

CAS Number

1795135-15-7[1]

1646-88-4[2]

Molecular Formula

C7H11D3N204S[3]

C7H14N204S[?]

Molecular Weight

225.28 g/mol [3]

222.26 g/mol [2]

Physical Appearance

White to off-white solid[4]

White crystalline solid[5]

Not specified, expected to be

Melting Point o ) 132-135 °CJ[6][7]
similar to Aldicarb Sulfone
- Not specified, expected to be Soluble in DMSO and
Solubility o } ]
similar to Aldicarb Sulfone Methanol (slightly)[8]
[2H]C([2H]) .
CNC(=0)ON=CC(C)(C)S(C)
SMILES ([2H])NC(=0)O/N=C/C(C) (=0)=0[7]
(C)S(C)(=0)=0[4]
INChI=1S/C7H14N204S/c1-
INChl=1S/C7H14N204S/c1-
7(2,14(4,11)12)5-9-13-6(10)8-
InChl 7(2,14(4,11)12)5-9-13-6(10)8-

3/h5H,1-4H3,(H,8,10)/i3D3[1]
[4]

3/h5H,1-4H3,(H,8,10)[7]

Experimental Protocols
Synthesis of Aldicarb Sulfone

A representative synthesis of the non-deuterated Aldicarb Sulfone is described, which can be

conceptually adapted for the deuterated analog by using deuterated starting materials. The

synthesis involves the oxidation of 2-methyl-2-(methylthio)propionaldehyde O-

(methylcarbamoyl)oxime.

Procedure:

e To a mixture of 30 grams of 2-methyl-2-(methylthio)propionaldehyde O-

(methylcarbamoyl)oxime in 70 grams of methylene chloride solution, 15 grams of an 88

percent aqueous solution of formic acid is added.
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e Over a 15-20 minute period, 56 grams of a 30 percent aqueous hydrogen peroxide solution
is added to the mixture. The reaction temperature is maintained at 40°C.

» Following the peroxide addition, 6.0 grams of concentrated sulfuric acid is added dropwise,
maintaining the reflux at 40°C.

e The mixture is stirred for an additional 2.5 hours at 40-45°C.

 After the oxidation is complete, 60-70 grams of the methylene chloride solvent is removed by
evaporation under reduced pressure.

e The mixture is then cooled to 5°C and filtered.

e The resulting solid product is washed with 25-30 grams of cold water and dried to a constant
weight to yield 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime
(Aldicarb Sulfone) with a melting point of 144°-145° C.[9]

Analytical Method for Aldicarb Sulfone in Water by LC-
MS/MS

This protocol outlines a method for the quantitative determination of Aldicarb, Aldicarb Sulfone,
and Aldicarb Sulfoxide in various water types.[10]

Sample Preparation:

o Water samples are acidified and shipped to the laboratory at 0°C to 6°C and analyzed within
14 days of collection.

« In the laboratory, the samples are spiked with surrogate standards.
e The samples are then filtered using a syringe-driven filter unit.[11]
LC-MS/MS Analysis:

o The filtered samples are analyzed directly by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) in positive ion mode.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/synthesis/aldicarb-sulfone.htm
https://www.epa.gov/sites/default/files/2015-03/documents/alidcarb-der.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D7645-16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The analytes are identified by their retention time and two single reaction monitoring (SRM)
transitions.

» Quantification is achieved against a calibration curve. The method is quantitative for the
analytes at a stated Limit of Quantification (LOQ) of 0.1 ug/L.[10]

Quality Control:

» Analytical quality control for pesticide standards like Aldicarb Sulfone involves method
validation and calibration to ensure accuracy and precision.[12]

» Certified reference materials are used for the calibration of analytical instruments and the
assessment of measurement methods. These materials must be stable and homogenous.
[12]

Biological Pathways and Mechanism of Action
Metabolic Pathway of Aldicarb

Aldicarb is metabolized in organisms through a two-step oxidation process. The initial oxidation
of the sulfur atom converts Aldicarb to Aldicarb sulfoxide. A subsequent oxidation step
transforms Aldicarb sulfoxide into Aldicarb sulfone.[1][6] Both Aldicarb sulfoxide and Aldicarb
sulfone are also active cholinesterase inhibitors.[1]

Aldicarb Oxidation P Aldicarb sulfoxide Oxidation P Aldicarb-d3 Sulfone

Click to download full resolution via product page

Caption: Metabolic oxidation of Aldicarb to Aldicarb-d3 Sulfone.

Mechanism of Cholinesterase Inhibition

Aldicarb and its metabolites, including Aldicarb sulfone, exert their toxic effects by inhibiting the
enzyme acetylcholinesterase (AChE).[8] AChE is responsible for breaking down the
neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, Aldicarb sulfone leads
to an accumulation of acetylcholine, resulting in overstimulation of nerve impulses.
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Caption: Inhibition of Acetylcholinesterase by Aldicarb-d3 Sulfone.

Safety and Hazard Information

Aldicarb sulfone is classified as a highly toxic substance. The following hazard information is
based on the non-deuterated form and should be considered applicable to Aldicarb-d3
Sulfone.

o Acute Toxicity: Fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[5]
» Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[13]

o Handling Precautions: Avoid inhalation, and contact with eyes and skin. Use only in areas
with appropriate exhaust ventilation.[13]
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o Storage: Keep container tightly sealed in a cool, well-ventilated area. Store at -20°C for
powder or -80°C in solvent.[13]

e Incompatible Materials: Strong acids/alkalis, and strong oxidizing/reducing agents.[13]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1146951#what-are-the-chemical-properties-of-
aldicarb-d3-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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